![molecular formula C5H14Cl2N2 B2381190 1-Ethyl-azetidin-3-ylamine dihydrochloride CAS No. 1955515-46-4](/img/structure/B2381190.png)
1-Ethyl-azetidin-3-ylamine dihydrochloride
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Overview
Description
1-Ethyl-azetidin-3-ylamine dihydrochloride is a chemical compound with the molecular formula C5H14Cl2N2 and a molecular weight of 173.08 g/mol . It is used in laboratory settings and in the manufacture of substances .
Molecular Structure Analysis
The molecular structure of 1-Ethyl-azetidin-3-ylamine dihydrochloride consists of 5 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, and 2 nitrogen atoms .Scientific Research Applications
Synthesis of β-Lactams : A study by Andreoli et al. (1991) reported the preparation of optically active β-lactams by annelating chiral silylimines with ester enolates. These β-lactams, including 1-Ethyl-azetidin-3-ylamine derivatives, have significant importance in antibiotic synthesis, as demonstrated in their research on the antibiotic Aztreonam (Andreoli et al., 1991).
Antimicrobial Applications : Desai and Dodiya (2014) synthesized and characterized compounds containing 1-Ethyl-azetidin-3-ylamine for antimicrobial screening. Their study revealed significant antibacterial and antifungal activities, highlighting the potential of these compounds in addressing various microbial infections (Desai & Dodiya, 2014).
Biological Activities in Antibacterial Agents : In a study by Mohite and Bhaskar (2011), new derivatives of 1-Ethyl-azetidin-3-ylamine were synthesized and demonstrated significant activity against bacteria and fungi, suggesting their potential as effective antibacterial agents (Mohite & Bhaskar, 2011).
Drug Discovery Applications : Duncton et al. (2009) illustrated the use of azetidin-3-yl groups in drug discovery, showing their introduction into heteroaromatic systems. This method has been applied in the development of various drugs, like the EGFR inhibitor gefitinib, showcasing the versatility of 1-Ethyl-azetidin-3-ylamine derivatives in medicinal chemistry (Duncton et al., 2009).
Synthesis of Azetidinone Analogues : Chandrashekaraiah et al. (2014) reported on the synthesis of azetidinone analogues and their antimicrobial and antitubercular activities. This highlights another aspect of the application of 1-Ethyl-azetidin-3-ylamine derivatives in developing treatments for tuberculosis (Chandrashekaraiah et al., 2014).
Antiviral Evaluation : Nishiyama et al. (1995) conducted a study on the enantiomerically pure synthesis of azetidin-1-yl nucleosides, assessing their antiviral activities. This research underscores the potential of 1-Ethyl-azetidin-3-ylamine derivatives in creating compounds effective against various viruses (Nishiyama et al., 1995).
Safety and Hazards
properties
IUPAC Name |
1-ethylazetidin-3-amine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2.2ClH/c1-2-7-3-5(6)4-7;;/h5H,2-4,6H2,1H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUOHFOAFYDDRCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(C1)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-azetidin-3-ylamine dihydrochloride |
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